Cas no 405270-72-6 (3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione)

• Product Name: 3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione
• CAS No: 405270-72-6
• MF: C₁₆H₈Cl₂O₂
• MW: 303.13952255249
• CID: 6030363
• PubChem ID: 4256760
• Update Time: 2025-06-15

3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione
• 3,8-dichloro-3a,8a-dihydropyrene-1,6-dione
• 1,6-Pyrenedione, 3,8-dichloro-3a,8a-dihydro-
• 3,8-dichloropyrene-1,6(3aH,8aH)-dione
• SR-01000004771
• 405270-72-6
• SR-01000004771-1
• F0020-1909
• AKOS024574326

• Inchi： 1S/C16H8Cl2O2/c17-11-5-14(20)10-4-2-8-12(18)6-13(19)9-3-1-7(11)15(10)16(8)9/h1-8H
• InChI Key： YBQUXRYDCWDOSA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C3C4C(C=C2)C(Cl)=CC(=O)C=4C=CC3C(Cl)=C1

Computed Properties

• Exact Mass: 301.9901349g/mol
• Monoisotopic Mass: 301.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 577.2±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides

Additional information on 3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione

Introduction to 3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione (CAS No. 405270-72-6)

3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 405270-72-6, belongs to the pyrene derivatives family, which is well-known for its diverse biological activities and potential applications in medicinal chemistry. The presence of chlorine substituents at the 3rd and 8th positions, along with the tetrahydropyrene core structure, imparts unique electronic and steric properties that make this molecule a subject of intense research interest.

The tetrahydropyrene scaffold is a fused ring system that has been extensively studied for its role in various natural products and synthetic intermediates. Its ability to undergo multiple functionalization reactions makes it a versatile building block in drug discovery. In particular, the dione functionality at the 1,6 positions introduces reactive sites that can be further modified to produce pharmacologically active molecules. This structural motif has been explored in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione, making it more accessible for academic and industrial research. The synthesis typically involves multi-step reactions starting from commercially available precursors such as pyrene or its derivatives. The introduction of chlorine atoms at specific positions requires careful control of reaction conditions to avoid unwanted side products. Modern techniques like palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

One of the most compelling aspects of 3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione is its potential as a precursor for biologically active heterocycles. Researchers have demonstrated that this compound can be transformed into more complex structures through ring-opening reactions or further functionalization. For instance, the dione group can be reduced to diols or undergo condensation reactions to form macrocyclic compounds. These transformations have opened up new avenues for designing molecules with enhanced binding affinity to biological targets.

The pharmacological profile of 3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione has been investigated in several preclinical studies. Initial assays have revealed promising activity against certain cancer cell lines due to its ability to interfere with DNA replication and transcription. Additionally, the compound has shown potential as an inhibitor of specific enzymes involved in inflammatory pathways. These findings align with the broader trend in medicinal chemistry towards developing small-molecule modulators that target dysregulated biological processes.

The structural features of 3,8-dichloro-1,3a,6,8a-tetrahydropyrene-1,6-dione also make it an attractive candidate for development as an imaging agent or contrast agent in medical diagnostics. The pyrene core can be functionalized to emit fluorescence upon excitation with UV light or visible light sources. This property has been exploited in bioimaging techniques where the compound serves as a probe for tracking cellular processes or detecting disease biomarkers. The chlorine substituents may further enhance its solubility and stability in biological media.

In conclusion,3,8-dichloro-1,3,a,6,8,a-tetrahydropyrene,1,6-dione (CAS No. 40527072-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Ongoing research efforts are focused on optimizing its synthesis and exploring new therapeutic applications. As our understanding of molecular interactions continues to evolve,this compound holds promise as a valuable tool in both academic research and drug development pipelines.